Cas no 882227-05-6 (1-Benzyl-5-chloro-3-methyl-1H-pyrazole-4-carboxylic acid)

• Product name: 1-Benzyl-5-chloro-3-methyl-1H-pyrazole-4-carboxylic acid
• CAS No: 882227-05-6
• MF: C₁₂H₁₁ClN₂O₂
• MW: 250.680941820145
• CID: 3106071
• PubChem ID: 2393574

1-Benzyl-5-chloro-3-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-5-chloro-3-methyl-1H-pyrazole-4-carboxylic acid
• 1-benzyl-5-chloro-3-methyl-pyrazole-4-carboxylic Acid
• CS-0220384
• 882227-05-6
• 829-237-5
• HKB22705
• MLS000759940
• SMR000370104
• BDBM43233
• 1-benzyl-5-chloro-3-methylpyrazole-4-carboxylic acid
• cid_2393574
• Z56943486
• EN300-06529
• AKOS001042248
• AT29118
• 5-chloranyl-3-methyl-1-(phenylmethyl)pyrazole-4-carboxylic acid
• CHEMBL1499957
• 1-Benzyl-5-chloro-3-methyl-1H-pyrazole-4-carboxylicacid
• HMS2657C16
• 5-chloro-3-methyl-1-(phenylmethyl)-4-pyrazolecarboxylic acid

• Inchi： InChI=1S/C12H11ClN2O2/c1-8-10(12(16)17)11(13)15(14-8)7-9-5-3-2-4-6-9/h2-6H,7H2,1H3,(H,16,17)
• InChI Key： CVLDMRYLTARUHO-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 250.0509053Da
• Monoisotopic Mass: 250.0509053Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 55.1Ų

1-Benzyl-5-chloro-3-methyl-1H-pyrazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)